Cas no 908595-75-5 (2-(3-methylphenoxy)ethan-1-amine hydrochloride)

• Product Name: 2-(3-methylphenoxy)ethan-1-amine hydrochloride
• CAS No: 908595-75-5
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD02667723
• CID: 4664710
• PubChem ID: 24213511
• Update Time: 2025-10-05

2-(3-methylphenoxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(3-methylphenoxy)ethyl]amine hydrochloride
• 2-(3-Methylphenoxy)ethanamine hydrochloride
• 2-(3-methylphenoxy)ethanamine;hydrochloride
• 2-(3-methylphenoxy)ethan-1-amine hydrochloride
• Z85926240

• MDL： MFCD02667723
• Inchi： 1S/C9H13NO.ClH/c1-8-3-2-4-9(7-8)11-6-5-10;/h2-4,7H,5-6,10H2,1H3;1H
• InChI Key： YHMGYXICJXFMEX-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)C1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 106
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3-methylphenoxy)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(3-methylphenoxy)ethan-1-amine hydrochloride (CAS No. 908595-75-5)

2-(3-methylphenoxy)ethan-1-amine hydrochloride (CAS No. 908595-75-5) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of phenoxyethylamine derivatives. Its molecular structure features a 3-methylphenoxy group attached to an ethylamine backbone, which is further stabilized by hydrochloride salt formation. The unique properties of this compound make it a subject of interest in drug discovery and material science.

In recent years, the demand for phenoxyethylamine derivatives has surged due to their potential in developing novel therapeutic agents. Researchers are particularly interested in the amine hydrochloride moiety, which enhances solubility and bioavailability—a critical factor in drug formulation. The CAS No. 908595-75-5 compound is frequently explored for its role in modulating neurotransmitter systems, making it relevant to studies on neurological disorders and cognitive enhancement.

One of the trending topics in scientific communities is the search for sustainable synthesis methods for compounds like 2-(3-methylphenoxy)ethan-1-amine hydrochloride. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, are gaining traction. These methods align with global efforts to reduce environmental impact while maintaining high yields and purity. The compound’s synthesis often involves reductive amination of 3-methylphenol derivatives, a process optimized for scalability and efficiency.

Another area of interest is the compound’s potential in bioactive material design. Its structural versatility allows for modifications that can tailor its interaction with biological targets. For instance, the hydrochloride salt form improves stability, making it suitable for long-term storage and transportation. This attribute is particularly valuable in pharmaceutical supply chains, where consistency and reliability are paramount.

From an analytical perspective, 2-(3-methylphenoxy)ethan-1-amine hydrochloride is characterized using advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure precise quantification and identification, which are essential for quality control in industrial and academic settings. The compound’s spectral data is often shared in open-access databases, facilitating collaborative research and accelerating innovation.

In the context of user-searched queries, common questions include: "What are the applications of 908595-75-5 in medicine?" and "How is 2-(3-methylphenoxy)ethan-1-amine hydrochloride synthesized?" Addressing these, the compound is investigated for its potential as a precursor in central nervous system (CNS) drug development, particularly for conditions like anxiety and depression. Its synthesis typically involves multi-step organic reactions, with detailed protocols available in peer-reviewed journals.

The compound’s relevance extends to material science, where its amine group can be functionalized to create polymers or coatings with specific properties. This adaptability has sparked interest in industries ranging from healthcare to electronics. For example, researchers are exploring its use in biocompatible coatings for medical devices, leveraging its stability and low toxicity.

As the scientific community continues to explore phenoxyethylamine derivatives, 2-(3-methylphenoxy)ethan-1-amine hydrochloride remains a focal point due to its balanced physicochemical properties. Its hydrochloride salt form ensures compatibility with aqueous systems, broadening its applicability in formulation science. Future research may uncover new roles for this compound in targeted drug delivery or biomaterial engineering, further solidifying its importance in modern chemistry.

In summary, 2-(3-methylphenoxy)ethan-1-amine hydrochloride (CAS No. 908595-75-5) is a versatile compound with broad implications across multiple disciplines. Its synthesis, characterization, and applications are subjects of ongoing research, driven by the need for innovative solutions in healthcare and technology. By staying abreast of green chemistry trends and user-driven inquiries, this compound exemplifies the intersection of scientific advancement and practical utility.